Cas no 2228474-59-5 (tert-butyl N-3-amino-2-(1H-1,3-benzodiazol-5-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1H-1,3-benzodiazol-5-yl)-2-methylpropylcarbamate
• CAS No: 2228474-59-5
• MF: C₁₆H₂₄N₄O₂
• MW: 304.387363433838
• CID: 6369287
• PubChem ID: 165702678
• Update Time: 2025-05-20

tert-butyl N-3-amino-2-(1H-1,3-benzodiazol-5-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1H-1,3-benzodiazol-5-yl)-2-methylpropylcarbamate
• 2228474-59-5
• EN300-1886756
• tert-butyl N-[3-amino-2-(1H-1,3-benzodiazol-5-yl)-2-methylpropyl]carbamate

• Inchi： 1S/C16H24N4O2/c1-15(2,3)22-14(21)18-9-16(4,8-17)11-5-6-12-13(7-11)20-10-19-12/h5-7,10H,8-9,17H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： NWWUYIGJUGCUTD-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(CN)C1=CC=C2C(=C1)NC=N2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.18992602g/mol
• Monoisotopic Mass: 304.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-3-amino-2-(1H-1,3-benzodiazol-5-yl)-2-methylpropylcarbamate

Introduction to Tert-butyl N-3-amino-2-(1H-1,3-benzodiazol-5-yl)-2-methylpropylcarbamate (CAS No. 2228474-59-5)

Tert-butyl N-3-amino-2-(1H-1,3-benzodiazol-5-yl)-2-methylpropylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2228474-59-5, represents a sophisticated derivative of benzodiazole and carbamate moieties, which are well-documented for their potential in medicinal applications. The presence of a tert-butyl group and an amino-substituted benzodiazole ring contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further exploration in drug discovery and development.

The compound’s molecular structure incorporates several key functional groups that enhance its pharmacological relevance. The benzodiazol-5-yl moiety is particularly noteworthy, as benzodiazole derivatives are widely recognized for their anxiolytic, sedative, and muscle relaxant properties. In recent years, researchers have been investigating novel benzodiazole analogs to develop more selective and less side-effect-inducing therapeutic agents. The introduction of an amino group at the 3-position of the benzodiazole ring further modulates the compound’s pharmacokinetic profile, potentially improving bioavailability and target specificity.

The carbamate functional group, linked to a 2-methylpropyl chain, adds another layer of complexity to the molecule. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of bioactive compounds. The tert-butyl substitution on the carbamate nitrogen not only enhances stability but also influences the compound’s solubility and metabolic pathways. These structural features make Tert-butyl N-3-amino-2-(1H-1,3-benzodiazol-5-yl)-2-methylpropylcarbamate a promising candidate for further investigation in various therapeutic contexts.

In the realm of contemporary pharmaceutical research, this compound has been explored for its potential role in addressing neurological disorders. The benzodiazole scaffold is particularly relevant in this context, as it interacts with central nervous system receptors, including GABA-A receptors, which are implicated in anxiety and epilepsy. Recent studies have highlighted the importance of designing benzodiazole derivatives with improved receptor selectivity to minimize unwanted effects such as dependence and tolerance. The structural modifications present in Tert-butyl N-3-amino-2-(1H-1,3-benzodiazol-5-yl)-2-methylpropylcarbamate may contribute to achieving this goal by fine-tuning binding interactions.

Additionally, the compound’s potential as an intermediate in synthetic chemistry has been recognized. The combination of a benzodiazole core with a versatile carbamate group provides a scaffold that can be further modified to produce novel analogs with tailored properties. This flexibility is crucial in drug development pipelines, where iterative modifications are often required to optimize efficacy and safety profiles. Researchers have leveraged similar molecular architectures to develop new therapeutic agents targeting diverse diseases, including cancer and inflammatory conditions.

The synthesis of Tert-butyl N-3-amino-2-(1H-1,3-benzodiazol-5-yl)-2-methylpropylcarbamate involves multi-step organic reactions that highlight the compound’s synthetic complexity. Key steps typically include the formation of the benzodiazole ring system followed by functionalization at the 3-position with an amino group. The introduction of the carbamate moiety is then achieved through condensation reactions with appropriate precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, facilitating their use in preclinical and clinical studies.

Evaluation of this compound’s pharmacological activity has revealed intriguing results that warrant further investigation. Preclinical studies have demonstrated its interaction with specific biological targets, suggesting potential therapeutic benefits in areas such as neuroprotection and anti-inflammatory responses. The amino-substituted benzodiazole derivative exhibits unique pharmacokinetic characteristics compared to conventional benzodiazoles, which may translate into improved patient outcomes if translated into clinical applications.

The role of computational chemistry in studying Tert-butyl N-3-amino-2-(1H-1,3-benzodiazol-5-yl)-2-methylpropylcarbamate cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and metabolic pathways, providing insights into how the compound might behave within biological systems. These computational approaches complement experimental data by offering rapid screening of potential interactions and helping to guide synthetic modifications toward desired pharmacological profiles.

Future directions for research on this compound include exploring its mechanism of action in greater detail and assessing its suitability for translation into clinical trials. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be essential in unraveling its full therapeutic potential. As our understanding of complex molecular interactions continues to evolve, compounds like Tert-butyl N-3-amino-2-(1H-1,3-benzodiazol-5-yl)-2-methylpropylcarbamate are poised to play significant roles in next-generation pharmaceutical therapies.